

The Metabolic Fate of Terbinafine: An In-Depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N*-Desmethyl Terbinafine-d7

CAS No.: 1246833-28-2

Cat. No.: B565617

[Get Quote](#)

This guide provides a comprehensive exploration of the metabolic pathways of terbinafine, an allylamine antifungal agent. Designed for researchers, scientists, and drug development professionals, this document delves into the core enzymatic processes governing terbinafine's biotransformation, the formation of its key metabolites, and the analytical methodologies employed for their characterization. Our focus is on providing not just a descriptive overview, but a causal understanding of the experimental choices and the clinical relevance of these metabolic pathways.

Introduction: Terbinafine's Mechanism and Clinical Significance

Terbinafine is a widely prescribed antifungal drug effective against a broad spectrum of dermatophytes, the fungi responsible for common infections of the skin, hair, and nails.^{[1][2]} Its therapeutic action stems from the specific inhibition of squalene epoxidase, a key enzyme in the fungal ergosterol biosynthesis pathway.^{[2][3]} This inhibition leads to a fungicidal accumulation of squalene and a deficiency in ergosterol, which is vital for fungal cell membrane integrity.^{[2][3]} While highly effective, understanding the metabolism of terbinafine is crucial for

predicting its pharmacokinetic profile, potential drug-drug interactions, and the mechanisms underlying rare adverse effects such as hepatotoxicity.[4][5][6][7]

The biotransformation of terbinafine is extensive, with the parent drug being converted into numerous metabolites, primarily in the liver.[2][8] These metabolic processes are predominantly mediated by the cytochrome P450 (CYP) superfamily of enzymes.[9][10] This guide will dissect the intricate network of these metabolic reactions.

The Core Metabolic Pathways of Terbinafine



Terbinafine undergoes extensive first-pass metabolism following oral administration.[2] The biotransformation of terbinafine is characterized by four major pathways: N-demethylation, alkyl side-chain oxidation, deamination, and dihydrodiol formation.[9][10] More recent research has also shed light on the formation of a reactive aldehyde metabolite, 6,6-dimethyl-2-hepten-4-ynal (TBF-A), through N-dealkylation, which is implicated in rare cases of hepatotoxicity.[4][5][6][7]

N-Dealkylation Pathways and the Formation of a Reactive Metabolite (TBF-A)

A significant aspect of terbinafine metabolism is the N-dealkylation of its tertiary amine structure. These pathways are of particular interest due to their role in the formation of the reactive metabolite TBF-A.[4][5][6][7][11] Three primary N-dealkylation pathways leading to TBF-A have been identified.[4][11]

- **Pathway 1 (Direct Formation):** This pathway involves the direct N-dealkylation of terbinafine to yield TBF-A and N-methyl-1-naphthyl methylamine.[4][11]
- **Pathway 2 (via N-demethylation):** This two-step pathway begins with the N-demethylation of terbinafine to form desmethyl-terbinafine.[4][11] Subsequent metabolism of desmethyl-terbinafine can then lead to the formation of TBF-A.[4][11]
- **Pathway 3 (via N-denaphthylation):** In this pathway, terbinafine is first metabolized to naphthaldehyde and N-methyl-6,6-dimethyl-2-hepten-4-yn-1-amine, which is then further metabolized to generate TBF-A.[4]

The formation of the reactive TBF-A metabolite is a critical area of study, as it has been proposed to be a key initiating event in terbinafine-induced liver injury.[4][5][6][7] TBF-A can form conjugates with glutathione (GSH), and it is hypothesized that these conjugates, or the reactive aldehyde itself, may bind to cellular proteins, leading to cellular dysfunction and toxicity.[4][12][13]



[Click to download full resolution via product page](#)

Figure 2: Major cytochrome P450 isozymes involved in the primary metabolic pathways of terbinafine.

Experimental Methodologies for Studying Terbinafine Metabolism

The elucidation of terbinafine's metabolic pathways has been made possible through a combination of in vitro and in vivo experimental approaches, coupled with advanced analytical techniques.

In Vitro Metabolism Studies

In vitro systems are fundamental for identifying metabolic pathways and the enzymes involved in a controlled environment.

Experimental Protocol: In Vitro Metabolism of Terbinafine using Human Liver Microsomes

- Preparation of Incubation Mixtures:
 - In a microcentrifuge tube, combine pooled human liver microsomes (HLM) (e.g., 0.2 mg/mL protein) with a phosphate buffer (e.g., 50 mM, pH 7.4). [4] * Add terbinafine from a stock solution to achieve the desired final concentration (e.g., 500 μ M). [4] * For studies involving the trapping of reactive metabolites, include a trapping agent such as glutathione (GSH). [4][13]
- Initiation of Metabolic Reaction:
 - Pre-incubate the mixture at 37°C.
 - Initiate the reaction by adding a NADPH-regenerating system (e.g., containing glucose-6-phosphate dehydrogenase, glucose-6-phosphate, MgCl_2 , and NADP^+). [4][10] * Incubate at 37°C with shaking. [4]
- Termination of Reaction and Sample Preparation:
 - Stop the reaction at various time points by adding a quenching solvent (e.g., ice-cold acetonitrile).

- Centrifuge the samples to precipitate proteins.
- The supernatant containing the metabolites is collected for analysis.
- Metabolite Identification and Quantification:
 - Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) or tandem Mass Spectrometry (MS/MS) for the identification and quantification of terbinafine and its metabolites. [14][15][16] Causality Behind Experimental Choices:
- Human Liver Microsomes (HLMs): HLMs are a subcellular fraction containing a high concentration of CYP enzymes, making them an ideal in vitro system for studying phase I metabolism. [4][9][10]* NADPH-Regenerating System: CYP enzymes require NADPH as a cofactor for their catalytic activity. A regenerating system ensures a sustained supply of NADPH throughout the incubation period. [4][10]* Glutathione (GSH) as a Trapping Agent: The inclusion of GSH allows for the trapping of electrophilic reactive metabolites, such as TBF-A, by forming stable GSH conjugates that can be readily detected by mass spectrometry. [4][13]

Recombinant Human Cytochrome P450 Enzymes

To pinpoint the specific CYP isozymes responsible for each metabolic step, experiments are conducted using recombinant human CYPs expressed in systems like baculovirus-infected insect cells. This approach allows for the investigation of each enzyme's contribution in isolation. [5][9][10]

Analytical Techniques

The identification and quantification of terbinafine and its metabolites rely on sensitive and specific analytical methods.

- High-Performance Liquid Chromatography (HPLC): HPLC is used to separate the parent drug from its various metabolites in a complex biological matrix. [14][15][17][18]* Mass Spectrometry (MS) and Tandem Mass Spectrometry (MS/MS): Coupling HPLC with MS or MS/MS provides structural information about the metabolites based on their mass-to-charge ratio and fragmentation patterns, enabling their unambiguous identification. [9][16]

Pharmacokinetics and Excretion of Terbinafine and its Metabolites

Following oral administration, terbinafine is well-absorbed but has a bioavailability of about 40% due to first-pass metabolism. [19] It is highly lipophilic and extensively distributed into tissues, particularly the skin, nails, and adipose tissue. [2][8][20][19] The elimination of terbinafine is predominantly through metabolism. Approximately 80% of the administered dose is excreted in the urine as metabolites, with the remainder eliminated in the feces. [8][19] Only trace amounts of the unchanged parent drug are found in the urine. [8][21] The major metabolites found in plasma are the carboxybutyl derivatives, while the major urinary metabolite is N-desmethylcarboxybutylterbinafine. [21][22] The apparent terminal half-life of terbinafine and its main carboxy and demethylated metabolites is around 25 hours. [21]

Conclusion and Future Directions

The metabolism of terbinafine is a multifaceted process involving a consortium of cytochrome P450 enzymes that transform the parent compound into a variety of metabolites. The major pathways of N-demethylation, alkyl side-chain oxidation, deamination, and dihydrodiol formation have been well-characterized. The identification of N-dealkylation pathways leading to the formation of the reactive metabolite TBF-A has provided crucial insights into the potential mechanisms of terbinafine-induced hepatotoxicity.

Future research should continue to focus on:

- Quantitative assessment of the contribution of each metabolic pathway to the overall clearance of terbinafine in different patient populations.
- Further elucidation of the downstream fate of the reactive metabolite TBF-A and its role in cellular toxicity.
- Investigation of the impact of genetic polymorphisms in CYP enzymes, particularly CYP2C19 and CYP2C9, on terbinafine metabolism and the risk of adverse drug reactions.

A thorough understanding of these metabolic pathways is paramount for the safe and effective use of terbinafine in the clinical setting and for the development of future antifungal agents with improved safety profiles.

References

- Vickers, A. E., Sinclair, J., Zollinger, M., Heitz, F., & Till, C. (1999). Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions. *Drug Metabolism and Disposition*, 27(9), 1029-1038. [[Link](#)]
- Barnette, A. R., Miller, G. P., & Pearce, R. E. (2020). Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches. *Toxicology and Applied Pharmacology*, 409, 115312. [[Link](#)]
- Barnette, A. R., Miller, G. P., & Pearce, R. E. (2019). CYP2C19 and 3A4 Dominate Metabolic Clearance and Bioactivation of Terbinafine Based on Computational and Experimental Approaches. *Chemical Research in Toxicology*, 32(5), 846-857. [[Link](#)]
- Vickers, A. E., Sinclair, J., Zollinger, M., Heitz, F., & Till, C. (1999). Multiple Cytochrome P-450s Involved in the Metabolism of Terbinafine Suggest a Limited Potential for Drug-Drug Interactions. *Drug Metabolism and Disposition*, 27(9), 1029-1038. [[Link](#)]
- ResearchGate. (n.d.). Relative P450 involvement in N-dealkylation pathways of terbinafine. [[Link](#)]
- Humbert, H., Cabiac, M. D., Crivier, A., Lefebvre, M. A., Lartigue, C., & Nusbaum, J. (1995). Pharmacokinetics of terbinafine and of its five main metabolites in plasma and urine, following a single oral dose in healthy subjects. *Biopharmaceutics & Drug Disposition*, 16(8), 685-694. [[Link](#)]
- Barnette, A. R., Miller, G. P., & Pearce, R. E. (2020). N-Dealkylation of terbinafine pathways leading to formation of reactive TBF-A. [[Link](#)]
- Decroix, J., Onofrio, C. D., & Jezequel, S. G. (1998). Pharmacokinetics of terbinafine and five known metabolites in children, after oral administration. *Biopharmaceutics & Drug Disposition*, 19(7), 417-423. [[Link](#)]
- Barnette, A. R., Miller, G. P., & Pearce, R. E. (2019). CYP2C19 and 3A4 Dominate Metabolic Clearance and Bioactivation of Terbinafine Based on Computational and Experimental Approaches. *Chemical Research in Toxicology*, 32(5), 846-857. [[Link](#)]

- Trepanier, E. F., Amsden, G. W., & Nafziger, A. N. (1998). Dose-proportional pharmacokinetics of terbinafine and its N-demethylated metabolite in healthy volunteers. *Journal of Clinical Pharmacology*, 38(10), 947-951. [[Link](#)]
- Drugs.com. (2025, January 9). Terbinafine: Package Insert / Prescribing Information / MOA. [[Link](#)]
- Kovarik, J. M., Mueller, E. A., Zehender, H., Denouël, J., Caplain, H., & Millerioux, L. (1995). Multiple-dose pharmacokinetics and distribution in tissue of terbinafine and metabolites. *Antimicrobial Agents and Chemotherapy*, 39(10), 2217-2221. [[Link](#)]
- ClinPGx. (n.d.). Annotation of FDA Label for terbinafine and CYP2D6. [[Link](#)]
- Semantic Scholar. (n.d.). Clinical pharmacokinetics of terbinafine (Lamisil). [[Link](#)]
- National Center for Biotechnology Information. (2023, May 29). Terbinafine. In StatPearls. [[Link](#)]
- Zehender, H., Lartigue, C., & Nusbaum, J. (1990). Analytical methods for the determination of terbinafine and its metabolites in human plasma, milk and urine. *Journal of Chromatography B: Biomedical Sciences and Applications*, 534, 233-240. [[Link](#)]
- Prescribers' Digital Reference. (n.d.). Lamisil - Drug Summary. [[Link](#)]
- U.S. Food and Drug Administration. (2006, May 22). Pharmacology Review(s). [[Link](#)]
- ResearchGate. (2025, September 14). Comprehensive Kinetic and Modeling Analyses Revealed CYP2C9 and 3A4 Determine Terbinafine Metabolic Clearance and Bioactivation. [[Link](#)]
- Mayser, P. (2018). [Terbinafine : Relevant drug interactions and their management]. *Hautarzt*, 69(12), 1003-1008. [[Link](#)]
- Barnette, A. R., Miller, G. P., & Pearce, R. E. (2019). CYP2C19 and 3A4 Dominate Metabolic Clearance and Bioactivation of Terbinafine Based on Computational and Experimental Approaches. Figshare. [[Link](#)]

- Abel, E. A. (1997). Pharmacokinetics and pharmacology of terbinafine and itraconazole. *Journal of the American Academy of Dermatology*, 36(5 Pt 2), S3-S8. [[Link](#)]
- Darwish, I. A., Khedr, A. S., Askal, H. F., & Mahmoud, R. M. (2011). Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials. *Journal of Pharmaceutical and Biomedical Analysis*, 55(2), 229-238. [[Link](#)]
- Balfour, J. A., & Faulds, D. (1992). Terbinafine. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in superficial mycoses. *Drugs*, 43(2), 259-284. [[Link](#)]
- ResearchGate. (2025, August 9). Terbinafine 1% cream. Part I. The review of physicochemical properties, pharmacokinetics and pharmacodynamics. [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Terbinafine. PubChem Compound Database. [[Link](#)]
- Ryder, N. S., & Favre, B. (1997). Synthesis and Structure-Activity Relationships of Side-Chain-Substituted Analogs of the Allylamine Antimycotic Terbinafine Lacking the Central Amino Function. *Antimicrobial Agents and Chemotherapy*, 41(8), 1826-1830. [[Link](#)]
- Semantic Scholar. (n.d.). Simultaneous determination of terbinafine (Lamisil) and five metabolites in human plasma and urine by high-performance liquid chromatography using on-line solid-phase extraction. [[Link](#)]
- Sharma, R., Kumar, D., Kumar, N., Singh, S. K., & Subrahmanyam, V. M. (2019). Identification of novel glutathione conjugates of terbinafine in liver microsomes and hepatocytes across species. *Xenobiotica*, 49(12), 1438-1450. [[Link](#)]
- International Journal of Novel Research and Development. (2024, January 1). Analytical method development and validation of an allylamine antifungal drug, Terbinafine hydrochloride: A review. [[Link](#)]
- Majumdar, T. K., Bakhtiar, R., Melamed, D. B., & Tse, F. L. (2000). Determination of terbinafine (Lamisil) in human hair by microbore liquid chromatography/tandem mass spectrometry. *Rapid Communications in Mass Spectrometry*, 14(14), 1214-1220. [[Link](#)]

- Patsnap. (2024, July 17). What is the mechanism of Terbinafine Hydrochloride?. [[Link](#)]
- Med Ed 101. (2024, January 16). Terbinafine Pharmacology [Video]. YouTube. [[Link](#)]
- ResearchGate. (2025, August 6). Identification of a Reactive Metabolite of Terbinafine: Insights into Terbinafine-Induced Hepatotoxicity. [[Link](#)]
- Ryder, N. S. (1997). In Vitro Activities of Terbinafine against Cutaneous Isolates of Candida albicans and Other Pathogenic Yeasts. Antimicrobial Agents and Chemotherapy, 41(8), 1826-1830. [[Link](#)]
- ResearchGate. (2025, August 6). Lamisil (terbinafine): determining bioactivation pathways using computational modeling and experimental approaches. [[Link](#)]
- Iverson, S. L., & Uetrecht, J. P. (2001). Identification of a reactive metabolite of terbinafine: insights into terbinafine-induced hepatotoxicity. Chemical Research in Toxicology, 14(12), 175-181. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Terbinafine. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in superficial mycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. What is the mechanism of Terbinafine Hydrochloride? [synapse.patsnap.com]
- 3. Pharmacokinetics and pharmacology of terbinafine and itraconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Lamisil (terbinafine) Toxicity: Determining pathways to bioactivation through computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
- 5. CYP2C19 and 3A4 Dominate Metabolic Clearance and Bioactivation of Terbinafine Based on Computational and Experimental Approaches - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]

- [7. figshare.com \[figshare.com\]](https://figshare.com)
- [8. accessdata.fda.gov \[accessdata.fda.gov\]](https://accessdata.fda.gov)
- [9. Multiple cytochrome P-450s involved in the metabolism of terbinafine suggest a limited potential for drug-drug interactions - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. biokb.lcsb.uni.lu \[biokb.lcsb.uni.lu\]](https://biokb.lcsb.uni.lu)
- [11. researchgate.net \[researchgate.net\]](https://researchgate.net)
- [12. Identification of novel glutathione conjugates of terbinafine in liver microsomes and hepatocytes across species - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. Identification of a reactive metabolite of terbinafine: insights into terbinafine-induced hepatotoxicity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. Analytical methods for the determination of terbinafine and its metabolites in human plasma, milk and urine - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Analytical methods for determination of terbinafine hydrochloride in pharmaceuticals and biological materials - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. Determination of terbinafine \(Lamisil\) in human hair by microbore liquid chromatography/tandem mass spectrometry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. Dose-proportional pharmacokinetics of terbinafine and its N-demethylated metabolite in healthy volunteers - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. Simultaneous determination of terbinafine \(Lamisil\) and five metabolites in human plasma and urine by high-performance liquid chromatography using on-line solid-phase extraction. | Semantic Scholar \[semanticscholar.org\]](#)
- [19. Terbinafine | C₂₁H₂₅N | CID 1549008 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [20. Multiple-dose pharmacokinetics and distribution in tissue of terbinafine and metabolites - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Pharmacokinetics of terbinafine and of its five main metabolites in plasma and urine, following a single oral dose in healthy subjects - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. Pharmacokinetics of terbinafine and five known metabolites in children, after oral administration - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [The Metabolic Fate of Terbinafine: An In-Depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b565617/docs#the-metabolic-fate-of-terbinafine-an-in-depth-technical-guide\]](https://www.benchchem.com/product/b565617/docs#the-metabolic-fate-of-terbinafine-an-in-depth-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)